ACETOPHENONE, 2-(4-(o-CHLOROPHENYL)PIPERAZINYL)-3',4',5'-TRIMETHOXY-

• CAS No.: 17755-62-3
• Molecular Formula: C21H25ClN2O4
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 2-[4-(2-chlorophenyl)piperazin-1-yl]-1-(3,4,5-trimethoxyphenyl)ethanone
• InChI: InChI=1S/C21H25ClN2O4/c1-26-19-12-15(13-20(27-2)21(19)28-3)18(25)14-23-8-10-24(11-9-23)17-7-5-4-6-16(17)22/h4-7,12-13H,8-11,14H2,1-3H3
• InChI Key: RQNRHFFZESIVSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)CN2CCN(CC2)C3=CC=CC=C3Cl

Description

ACETOPHENONE, 2-(4-(o-CHLOROPHENYL)PIPERAZINYL)-3’,4’,5’-TRIMETHOXY-: is a complex organic compound that belongs to the class of acetophenones This compound is characterized by the presence of a piperazine ring substituted with an o-chlorophenyl group and three methoxy groups on the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ACETOPHENONE, 2-(4-(o-CHLOROPHENYL)PIPERAZINYL)-3’,4’,5’-TRIMETHOXY- typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized by reacting ethylenediamine with a suitable dihalide, such as 1,2-dichloroethane, under basic conditions.

Substitution with o-Chlorophenyl Group: The piperazine ring is then reacted with o-chlorobenzyl chloride in the presence of a base, such as potassium carbonate, to introduce the o-chlorophenyl group.

Introduction of Methoxy Groups: The final step involves